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Compound of Interest

Compound Name: cis-10,11-Dihydroxy Nortriptyline

Cat. No.: B564528 Get Quote

This technical guide provides a comprehensive overview of the chemical structure, properties,

and metabolic pathways related to cis-10,11-Dihydroxy Nortriptyline. The content is tailored

for researchers, scientists, and drug development professionals, offering detailed information

and methodologies to support further investigation of this nortriptyline metabolite.

Chemical Structure and Identification
cis-10,11-Dihydroxy Nortriptyline is a metabolite of the tricyclic antidepressant Nortriptyline.

Its chemical identity is defined by the following identifiers:

IUPAC Name: (5R,6S)-11-[3-(methylamino)propylidene]-5,6-dihydrodibenzo[2,1-b:1',2'-e]

[1]annulene-5,6-diol[2]

CAS Number: 1562-52-3[2][3][4]

Molecular Formula: C₁₉H₂₁NO₂[2][3][5]

Molecular Weight: 295.38 g/mol [2][3][5]

Accurate Mass: 295.1572[2][6]

SMILES: CNCC\C=C\1/c2ccccc2--INVALID-LINK----INVALID-LINK--c3ccccc13[2][6]

InChI Key: InChI=1S/C19H21NO2/c1-20-12-6-11-13-14-7-2-4-9-16(14)18(21)19(22)17-10-5-

3-8-15(13)17/h2-5,7-11,18-22H,6,12H2,1H3/b13-11-/t18-,19+/m1/s1[2][6]
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Below is a two-dimensional representation of the chemical structure of cis-10,11-Dihydroxy
Nortriptyline.
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Nortriptyline

10-Hydroxynortriptyline

Hydroxylation (CYP2D6)

cis-10,11-Dihydroxy Nortriptyline

Hydroxylation
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Incubation

Sample Preparation

Analysis

Prepare Incubation Mixture

Add Nortriptyline

Pre-incubate at 37°C

Initiate with NADPH

Incubate at 37°C

Quench with Acetonitrile

Centrifuge

Collect Supernatant

LC-MS/MS Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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